Cas no 33369-46-9 (1H-Pyrrole-2-aceticacid, 3-carboxy-1,4-dimethyl-, 2-ethyl ester)

• Product Name: 1H-Pyrrole-2-aceticacid, 3-carboxy-1,4-dimethyl-, 2-ethyl ester
• CAS No: 33369-46-9
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 308358
• PubChem ID: 118466
• Update Time: 2025-04-19

1H-Pyrrole-2-aceticacid, 3-carboxy-1,4-dimethyl-, 2-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-aceticacid, 3-carboxy-1,4-dimethyl-, 2-ethyl ester
• 2-(2-ethoxy-2-oxoethyl)-1,4-dimethyl-1H-pyrrole-3-carboxylic acid
• 2-(2-ethoxy-2-oxoethyl)-1,4-dimethylpyrrole-3-carboxylic acid
• Ethyl 3-carboxy-1,4-dimethyl-1H-pyrrole-2-acetate
• SCHEMBL7678717
• DTXSID30186987
• 33369-46-9
• EINECS 251-477-9
• NS00029474

• Inchi： 1S/C11H15NO4/c1-4-16-9(13)5-8-10(11(14)15)7(2)6-12(8)3/h6H,4-5H2,1-3H3,(H,14,15)
• InChI Key： YVNJDVHARWCERO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C(C(=O)O)C(C)=CN1C)=O

Computed Properties

• Exact Mass: 225.10015
• Monoisotopic Mass: 225.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 360.8°Cat760mmHg
• Flash Point: 172°C
• Refractive Index: 1.53
• PSA: 68.53